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Compound of Interest

Compound Name: Diisopropyl(bromomethyl)boronate

Cat. No.: B135683

An In-depth Technical Guide on the Solubility of Diisopropyl(bromomethyl)boronate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisopropyl(bromomethyl)boronate is a versatile organoboron compound with significant
applications in organic synthesis, medicinal chemistry, and materials science.[1] Its utility as a
synthetic intermediate for creating complex molecules, including pharmaceuticals and
agrochemicals, makes understanding its physical properties crucial for process optimization,
formulation, and scale-up.[1][2] This technical guide addresses the solubility of
diisopropyl(bromomethyl)boronate in organic solvents. While specific quantitative solubility
data is not widely available in peer-reviewed literature, this document provides a
comprehensive overview of the general solubility characteristics of related boronic esters, a
detailed experimental protocol for determining its solubility, and a summary of its key
physicochemical properties.

Introduction

Diisopropyl(bromomethyl)boronate (CAS RN: 137297-49-5) is a key reagent used in the
formation of carbon-boron bonds, which are fundamental for building complex molecular
architectures.[1] It serves as a valuable building block for the synthesis of various boronic acid
derivatives, which have potential applications as therapeutic agents, such as inhibitors of
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penicillin-binding proteins.[2] The efficiency of reactions involving this reagent, as well as its

purification and formulation, are directly influenced by its solubility in various organic media.

This guide serves two primary purposes: first, to consolidate the known physicochemical

properties of diisopropyl(bromomethyl)boronate, and second, to provide researchers with a

robust experimental methodology to determine its solubility in solvents relevant to their work.

Physicochemical Properties

A summary of the key physical and chemical properties of

diisopropyl(bromomethyl)boronate is presented in Table 1. This data is essential for its safe

handling, storage, and application in experimental setups.

Table 1: Physicochemical Properties of Diisopropyl(bromomethyl)boronate

Property Value Reference(s)
CAS Number 137297-49-5 [2][3][4]
Molecular Formula C7H16BBrO2 [1][2][3]
Molecular Weight 222.92 g/mol [1112]
Appearance C.Zolf)rless to pale yellow clear (]
liquid

Boiling Point 138.7 °C at 760 mmHg [2][5]

Density ~1.156 - 1.2 g/cm3 [2][5]
Refractive Index 1.4230 - 1.43 [11[2][3]

Flash Point ~38 °C [2][4]

Storage Conditions

Refrigerate (0-10°C), store

under inert gas

[11(21[4]

Sensitivities

Moisture and heat sensitive

[41(5]

General Solubility Characteristics of Boronic Esters
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While specific solubility data for diisopropyl(bromomethyl)boronate is scarce, general trends
can be inferred from studies on related boronic acids and their esters.

» Effect of Esterification: The esterification of boronic acids, such as the formation of
diisopropyl esters, generally increases their solubility in organic solvents compared to the
parent acids.[6] Studies on phenylboronic acid and its pinacol ester, for instance, have
shown that the ester form has enhanced solubility in solvents like chloroform, acetone, and
ethers.[7]

o Solvent Polarity: Boronic esters, behaving as typical organic compounds, are expected to
exhibit solubility patterns governed by the "like dissolves like" principle.[8] Their solubility is
generally higher in non-polar to moderately polar aprotic organic solvents.

o Expected Solubility: Based on its structure, diisopropyl(bromomethyl)boronate is
anticipated to be soluble in common organic solvents such as ethers (e.g., diethyl ether,
THF), chlorinated hydrocarbons (e.g., dichloromethane, chloroform), and ketones (e.g.,
acetone).[7][8] It is expected to have lower solubility in highly polar protic solvents and non-
polar aliphatic hydrocarbons.

Given the lack of quantitative data, experimental determination is necessary for specific
applications.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of
diisopropyl(bromomethyl)boronate in an organic solvent, adapted from the dynamic
(synthetic) method.[6][7][8] This method involves preparing samples of known composition and
observing the temperature at which the solid phase completely dissolves upon slow heating.[8]

Materials and Apparatus

» Solute: Diisopropyl(bromomethyl)boronate, purity >95%
e Solvents: High-purity, anhydrous organic solvents of interest

e Equipment:
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o Analytical balance (precision £0.1 mg)

o Airtight glass vials or test tubes

o Magnetic stirrer and micro-stir bars

o Programmable controlled temperature bath (precision £0.1 °C)
o Calibrated thermometer or thermocouple (precision £0.1 °C)

o Luminance probe or turbidity sensor (visual observation can be used as an alternative)[6]

[7]

Experimental Workflow

The workflow for determining the solubility curve is depicted in the diagram below.
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Figure 1: Experimental workflow for dynamic solubility determination.
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Step-by-Step Procedure

e Sample Preparation:

o Using an analytical balance, accurately weigh a specific amount of
diisopropyl(bromomethyl)boronate into a glass vial.

o Add a precise weight of the desired organic solvent to the vial to achieve a known mole
fraction.

o Add a small magnetic stir bar and seal the vial tightly to prevent evaporation and moisture

ingress.[6]
e Solubility Measurement:

o Place the sealed vial into the temperature-controlled bath. Ensure the sample is rigorously
stirred.

o Begin heating the sample at a slow, constant rate (e.g., 0.3 K/h) to maintain thermal
equilibrium.[8]

o Monitor the solution's turbidity. The solubility temperature is the point at which the last solid
particles disappear, and the solution becomes completely clear.[7]

o Record this temperature with high precision.
o Data Analysis:
o Repeat the procedure for several different mole fractions of the solute in the same solvent.

o Plot the recorded solubility temperatures (T) against the corresponding mole fractions (x)
of diisopropyl(bromomethyl)boronate.

o The resulting plot is the solubility curve, which provides the equilibrium solubility data
across a range of temperatures.

Role in Organic Synthesis
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Diisopropyl(bromomethyl)boronate is rarely the final product but rather a critical
intermediate. Its primary function is to serve as a precursor for more complex boronic esters
through nucleophilic substitution at the bromomethyl group. This functionalized intermediate
can then be used in various cross-coupling reactions, such as the Suzuki-Miyaura coupling, to
form new carbon-carbon bonds.

+ Nucleophile (Nu:) Cross-Coupling Rxn
Diisopropyl! -Br- .| Functionalized Boronic Ester (e.g., Suzuki) Complex Organic Molecules
(bromomethyl)boronate - (R-CH2-B(O'Pr)2) i@ (e.0.. Pharmaceuticals, Agrochemicals)

Click to download full resolution via product page

Figure 2: Synthetic utility of diisopropyl(bromomethyl)boronate.

Conclusion

While guantitative solubility data for diisopropyl(bromomethyl)boronate remains to be
published, its general behavior can be inferred from related boronic esters. It is expected to be
soluble in common aprotic organic solvents. For researchers requiring precise solubility values
for reaction design, process modeling, or formulation, the detailed dynamic protocol provided in
this guide offers a reliable method for generating this critical data. The continued use of this
versatile reagent in synthetic chemistry underscores the importance of systematically
characterizing its fundamental physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.tcichemicals.com/SG/en/p/D3649
https://www.tcichemicals.com/SG/en/p/D3649
https://www.chemsrc.com/en/cas/137297-49-5_27873.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_of_Borinic_Acid_Methyl_Esters_in_Organic_Solvents.pdf
https://www.researchgate.net/publication/341979143_Solubility_of_Phenylboronic_Acid_and_its_Cyclic_Esters_in_Organic_Solvents
https://pubs.acs.org/doi/10.1021/acs.jced.0c00468
https://www.benchchem.com/product/b135683#solubility-of-diisopropyl-bromomethyl-boronate-in-organic-solvents
https://www.benchchem.com/product/b135683#solubility-of-diisopropyl-bromomethyl-boronate-in-organic-solvents
https://www.benchchem.com/product/b135683#solubility-of-diisopropyl-bromomethyl-boronate-in-organic-solvents
https://www.benchchem.com/product/b135683#solubility-of-diisopropyl-bromomethyl-boronate-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

